5,6-Dibromo-8-methoxyimidazo[1,2-a]pyridine

• IUPAC Name: 5,6-dibromo-8-methoxyimidazo[1,2-a]pyridine
• InChI: InChI=1S/C8H6Br2N2O/c1-13-6-4-5(9)7(10)12-3-2-11-8(6)12/h2-4H,1H3
• InChI Key: CZDYHPIBOLNLOY-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(N2C1=NC=C2)Br)Br
• Molecular Formula: C8H6Br2N2O
• Molecular Weight: 305.95 g/mol

Description

5,6-Dibromo-8-methoxyimidazo[1,2-a]pyridine is a chemical compound with the CAS Number: 2228306-98-5. It has a molecular weight of 305.96. The IUPAC name for this compound is 5,6-dibromo-8-methoxyimidazo[1,2-a]pyridine.

Synthesis Analysis

The synthesis of imidazo[1,2-a]pyridines, which includes 5,6-Dibromo-8-methoxyimidazo[1,2-a]pyridine, has been achieved through various strategies such as condensation, multicomponent reactions, oxidative coupling, tandem reactions, aminooxygenation, and hydroamination reactions.

Molecular Structure Analysis

The InChI code for 5,6-Dibromo-8-methoxyimidazo[1,2-a]pyridine is 1S/C8H6Br2N2O/c1-13-6-4-5(9)7(10)12-3-2-11-8(6)12/h2-4H,1H3.

Chemical Reactions Analysis

Imidazo[1,2-a]pyridines, including 5,6-Dibromo-8-methoxyimidazo[1,2-a]pyridine, have been functionalized through various radical reactions, including transition metal catalysis, metal-free oxidation, and photocatalysis strategies.

Physical And Chemical Properties Analysis

5,6-Dibromo-8-methoxyimidazo[1,2-a]pyridine is a powder that is stored at room temperature.

Scientific Research Applications

Antituberculosis Agents

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Agrochemicals

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Pharmaceuticals

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Synthetic Methodologies

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Solvent- and Catalyst-free Synthesis

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Safety and Hazards

The compound has been classified with the GHS07 pictogram and has a signal word of "Warning". The hazard statements associated with it are H302, H315, H319, and H335. The precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, and P501.

Future Directions

Imidazo[1,2-a]pyridines, including 5,6-Dibromo-8-methoxyimidazo[1,2-a]pyridine, have been recognized for their wide range of applications in medicinal chemistry. They have shown significant activity against multidrug-resistant TB (MDR-TB) and extensively drug-resistant TB (XDR-TB). The future directions for this class of compounds include further development based on the structure–activity relationship, mode-of-action, and various scaffold hopping strategies.

Mechanism of Action

Target of Action

Imidazo[1,2-a]pyridines, the class of compounds to which it belongs, are known to interact with a wide range of targets in medicinal chemistry .

Mode of Action

Imidazo[1,2-a]pyridines are generally known for their ability to undergo various radical reactions for direct functionalization . This includes transition metal catalysis, metal-free oxidation, and photocatalysis strategies .

Biochemical Pathways

The imidazo[1,2-a]pyridine scaffold is recognized as a valuable heterocyclic scaffold in organic synthesis and pharmaceutical chemistry .

Action Environment

Factors such as temperature, pH, and presence of other molecules can potentially affect the compound’s action.